Cas no 114347-13-6 (3-(pyrazin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(pyrazin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 114347-13-6
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 148981
• PubChem ID: 135480519
• Update Time: 2025-04-19

3-(pyrazin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(2H)-one,3-(2-pyrazinyl)-
• 3-pyrazin-2-yl-2H-1,2,4-oxadiazol-5-one
• 1,2,4-Oxadiazol-5(2H)-one, 3-pyrazinyl-
• 1,2,4-oxadiazol-5-ol, 3-(2-pyrazinyl)-
• 3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ol
• 3-(pyrazin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• SCHEMBL11112765
• DTXSID30150709
• AKOS010210449
• EN300-64180
• Z685594126
• 114347-13-6
• 3-pyrazin-2-yl-4H-1,2,4-oxadiazol-5-one
• CHEMBL288494

• Inchi： 1S/C6H4N4O2/c11-6-9-5(10-12-6)4-3-7-1-2-8-4/h1-3H,(H,9,10,11)
• InChI Key： ALYSDVMPAXWPNM-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 164.03352
• Monoisotopic Mass: 164.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 280°C at 760 mmHg
• Flash Point: 123.1°C
• Refractive Index: 1.775
• PSA: 76.47